Cas no 2171441-08-8 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171441-08-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6188254
• PubChem ID: 165557926
• Update Time: 2025-05-21

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid
• 2171441-08-8
• EN300-1547345
• 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-8-23(24(30)28-16-27(25(31)32)13-7-14-34-17-27)29-26(33)35-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-,27?/m0/s1
• InChI Key： QJJIPNWVGXXNCO-DCCUJTHKSA-N
• SMILES： O1CCCC(C(=O)O)(CNC([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid

Comprehensive Analysis of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171441-08-8)

The compound 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid, identified by its CAS No. 2171441-08-8, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a carboxyl-functionalized oxane ring, makes it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the most searched topics in recent years revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid stands out due to its ability to enhance peptide stability and solubility, addressing common challenges in SPPS. Its oxane-3-carboxylic acid moiety further contributes to conformational rigidity, which is critical for designing peptides with improved bioavailability and target specificity.

In the context of AI-driven drug discovery, this compound has garnered attention for its compatibility with computational modeling tools. Molecular docking studies often highlight the carboxylic acid group as a key interaction site, enabling precise binding to biological targets. This aligns with the growing demand for structure-activity relationship (SAR) studies, where researchers seek to optimize lead compounds for higher efficacy and lower toxicity.

Another trending discussion involves sustainable chemistry and green synthesis. The Fmoc group in 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid can be selectively removed under mild conditions, reducing the need for harsh reagents. This feature resonates with the pharmaceutical industry's shift toward environmentally friendly processes, a topic frequently explored in academic and industrial forums.

From a technical perspective, the compound's chiral center at the (2S)-position ensures stereochemical purity, a critical factor in drug development. Enantioselective synthesis methods leveraging this property are often searched by chemists aiming to produce optically active intermediates. Additionally, the pentanamidomethyl linker provides flexibility in conjugating other functional groups, expanding its utility in bioconjugation and prodrug design.

As the demand for personalized medicine rises, so does the interest in modular building blocks like 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid. Its compatibility with automated synthesis platforms makes it a preferred choice for high-throughput screening campaigns. Furthermore, its CAS No. 2171441-08-8 is frequently referenced in patent literature, underscoring its commercial relevance.

In summary, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid represents a versatile tool for modern chemical research. Its applications span peptide therapeutics, computational drug design, and sustainable chemistry, making it a subject of ongoing exploration. With its well-defined CAS No. 2171441-08-8, this compound continues to inspire innovation across multidisciplinary fields.